Cas no 946-01-0 (6-Chloro-1-oxo-1-phenylhexane)
6-Chloro-1-oxo-1-phenylhexane is a chlorinated ketone derivative with a phenyl-substituted carbonyl group at the terminal position. This compound is primarily utilized in organic synthesis as an intermediate for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure, featuring both a reactive chloro group and a phenyl ketone moiety, enables versatile functionalization through nucleophilic substitution or carbonyl-based reactions. The compound’s well-defined reactivity profile makes it valuable for constructing complex molecular frameworks. It is typically handled under controlled conditions due to its potential sensitivity to moisture and heat. High-purity grades are available to ensure consistent performance in synthetic applications.
6-Chloro-1-oxo-1-phenylhexane structure
Product Name:6-Chloro-1-oxo-1-phenylhexane
CAS No:946-01-0
MF:C12H15ClO
MW:210.699902772903
MDL:MFCD00672047
CID:752226
PubChem ID:4182730
Update Time:2025-05-28
6-Chloro-1-oxo-1-phenylhexane Chemical and Physical Properties
Names and Identifiers
-
- 1-Hexanone, 6-chloro-1-phenyl-
- 6-Chloro-1-oxo-1-phenylhexane
- 6-chloro-1-phenylhexan-1-one
- 1-benzoyl-5-chloropentane
- 1-Hexanone,6-chloro-1-phenyl
- 5-chloropentyl phenyl ketone
- 6-chloro-1-phenyl-1-hexanone
- DRIUYSZHJOMWHB-UHFFFAOYSA-N
- 946-01-0
- SCHEMBL633401
- DTXSID90400414
- MS-20934
- MFCD00672047
- 4-Chlorobutylacetophenone
- AKOS016019592
-
- MDL： MFCD00672047
- Inchi： 1S/C12H15ClO/c13-10-6-2-5-9-12(14)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2
- InChI Key： DRIUYSZHJOMWHB-UHFFFAOYSA-N
- SMILES： ClCCCCCC(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 210.08100
- Monoisotopic Mass: 210.0811428g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.66850
6-Chloro-1-oxo-1-phenylhexane Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
6-Chloro-1-oxo-1-phenylhexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 203615-2g |
6-Chloro-1-oxo-1-phenylhexane |
946-01-0 | 97% | 2g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 203615-5g |
6-Chloro-1-oxo-1-phenylhexane |
946-01-0 | 97% | 5g |
￡730.00 | 2022-03-01 | |
| Fluorochem | 203615-1g |
6-Chloro-1-oxo-1-phenylhexane |
946-01-0 | 97% | 1g |
￡249.00 | 2022-03-01 | |
| TRC | C066570-250mg |
6-Chloro-1-oxo-1-phenylhexane |
946-01-0 | 250mg |
$ 190.00 | 2022-06-06 | ||
| TRC | C066570-500mg |
6-Chloro-1-oxo-1-phenylhexane |
946-01-0 | 500mg |
$ 305.00 | 2022-06-06 | ||
| abcr | AB363664-1 g |
6-Chloro-1-oxo-1-phenylhexane, 97%; . |
946-01-0 | 97% | 1 g |
€469.80 | 2023-07-19 | |
| abcr | AB363664-2 g |
6-Chloro-1-oxo-1-phenylhexane, 97%; . |
946-01-0 | 97% | 2 g |
€748.70 | 2023-07-19 | |
| Key Organics Ltd | MS-20934-1G |
6-Chloro-1-oxo-1-phenylhexane |
946-01-0 | >95% | 1g |
£275.00 | 2025-02-08 | |
| Key Organics Ltd | MS-20934-5G |
6-Chloro-1-oxo-1-phenylhexane |
946-01-0 | >95% | 5g |
£714.00 | 2025-02-08 | |
| abcr | AB363664-1g |
6-Chloro-1-oxo-1-phenylhexane, 97%; . |
946-01-0 | 97% | 1g |
€469.20 | 2025-04-14 |
6-Chloro-1-oxo-1-phenylhexane Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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